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Get Quote

The table below summarizes key thermochemical data from the Active Thermochemical Tables (ATcT),

which provides highly accurate values derived from a broad network of thermochemical measurements [1].

Property Value Uncertainty Units Condition

Standard Enthalpy of Formation (ΔfH°) 171.13 ± 0.14 kJ/mol 298.15 K

Standard Enthalpy of Formation (ΔfH°) 172.89 ± 0.14 kJ/mol 0 K

Molecular Mass 60.01228 ± 0.00062 g/mol -

CAS RN 16824-89-8*2

How to Locate the Missing Structural Data

Although the precise bond lengths were not in the search results, here are practical steps you can take to find

this structural information.

Consult Specialized Databases: Search for dioxohydrazine in crystallographic and structural
databases like the Cambridge Structural Database (CSD) or specific computational chemistry
databases that archive results from quantum mechanical calculations.
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Perform Computational Chemistry Calculations: You can determine the bond lengths directly by

performing your own quantum chemical calculations (e.g., using Density Functional Theory, or DFT).
This approach would provide not only the equilibrium bond lengths but also detailed information about

the electronic structure [2].
Review Foundational Literature: The ATcT data references several key experimental studies, such

as Callear (1970), Dingle (1975), and Kley (1973), which may contain or imply structural parameters
in their original publications [1].

Experimental Workflow for Structure Determination

The following diagram outlines a general experimental workflow for determining molecular structure, which

is relevant for obtaining data like bond lengths. This synthesizes methodologies from the search results [3]

[4].

Experimental Methods Theoretical Methods

Start: Molecular Structure Determination

X-ray Crystallography Electron Diffraction Spectroscopy (e.g., NMR, IR) Quantum Mechanical
Calculations (e.g., DFT) Molecular Mechanics
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A generalized workflow for determining molecular structure, integrating experimental and computational

approaches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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